N-(4-methoxy-2-nitrophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16N4O4S/c1-10-3-5-12-14(7-10)20-17(19-12)26-9-16(22)18-13-6-4-11(25-2)8-15(13)21(23)24/h3-8H,9H2,1-2H3,(H,18,22)(H,19,20)
• InChI Key: ZBKUEVHLNJMLDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)SCC(=O)NC3=C(C=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C17H16N4O4S
• DSSTOX Substance ID: DTXSID501140686
• Molecular Weight: 372.4 g/mol
• CAS RN: 385380-86-9

Description

N-(4-methoxy-2-nitrophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide, also known as MNBA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MNBA has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Scientific Research Applications

N-(4-methoxy-2-nitrophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been studied for its potential therapeutic applications in various fields, including cancer research, infectious diseases, and neurological disorders. This compound has shown promising results in inhibiting the growth of cancer cells and reducing tumor size in animal models. Additionally, this compound has been shown to have antimicrobial activity against various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics. This compound has also been studied for its neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

N-(4-methoxy-2-nitrophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide exerts its therapeutic effects through multiple mechanisms, including inhibition of cell proliferation, induction of apoptosis, and modulation of signaling pathways. This compound has been shown to inhibit the activity of various enzymes involved in cell proliferation, such as topoisomerase II and DNA polymerase. This compound also induces apoptosis in cancer cells by activating caspase-dependent and caspase-independent pathways. Additionally, this compound has been shown to modulate signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK/ERK pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and modulation of cellular metabolism. This compound has been shown to have antioxidant activity in animal models of oxidative stress, reducing the levels of reactive oxygen species and increasing the activity of antioxidant enzymes. This compound also has anti-inflammatory activity, reducing the levels of pro-inflammatory cytokines and inhibiting the activation of inflammatory signaling pathways. Additionally, this compound has been shown to modulate cellular metabolism, increasing the activity of mitochondrial enzymes involved in energy production.

Advantages and Limitations for Lab Experiments

N-(4-methoxy-2-nitrophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has several advantages for laboratory experiments, including its stability, solubility, and low toxicity. This compound is stable under various conditions, making it suitable for long-term storage and use in experiments. This compound is also highly soluble in organic solvents, allowing for easy preparation of solutions for experiments. Additionally, this compound has low toxicity, making it suitable for use in cell culture and animal studies. However, this compound has some limitations, including its high cost and limited availability.

Future Directions

There are several future directions for research on N-(4-methoxy-2-nitrophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide, including its potential therapeutic applications in various diseases, optimization of its synthesis method, and elucidation of its mechanism of action. This compound has shown promising results in preclinical studies for various diseases, and further studies are needed to evaluate its safety and efficacy in clinical trials. Additionally, optimization of the synthesis method for this compound may lead to improved yields and reduced costs, making it more accessible for research and development. Finally, further studies are needed to elucidate the precise mechanism of action of this compound, which may lead to the development of more targeted and effective therapies.

Synthesis Methods

N-(4-methoxy-2-nitrophenyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is synthesized through a multi-step process involving the condensation of 4-methoxy-2-nitroaniline with 5-methyl-1H-benzimidazole-2-thiol, followed by acetylation with acetic anhydride. The resulting compound is then purified through recrystallization and characterized using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.